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Compound of Interest

Compound Name: ENPP3 Inhibitor 1

Cat. No.: B10830466 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ENPP3 Inhibitor 1, a selective inhibitor of Ectonucleotide

Pyrophosphatase/Phosphodiesterase 3. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Safety and Handling Precautions
According to the Safety Data Sheet (SDS) for ENPP3 Inhibitor 1 (CAS No. 2803505-90-8), the

substance is not classified as hazardous.[1] However, standard laboratory safety protocols

should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Handling Recommendations:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]
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Ensure adequate ventilation in the handling area.[1]

Step-by-Step Disposal Protocol
For non-hazardous chemical waste such as ENPP3 Inhibitor 1, the disposal process should

adhere to local, state, and federal regulations. The following is a general procedural guide:

Waste Identification: Clearly label a dedicated waste container for "ENPP3 Inhibitor 1" and

any contaminated materials.

Waste Segregation:

Solid Waste: Collect unused or expired solid ENPP3 Inhibitor 1, along with any

contaminated items like weighing paper or pipette tips, in the designated solid waste

container.

Liquid Waste: If ENPP3 Inhibitor 1 has been dissolved in a solvent (e.g., DMSO), collect

the solution in a separate, compatible liquid waste container. Label the container with the

full chemical name and concentration of both the inhibitor and the solvent.

Container Management:

Keep waste containers securely closed when not in use.

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.

Final Disposal:

Dispose of the chemical waste through your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of ENPP3 Inhibitor 1 down the drain or in regular trash unless explicitly

permitted by your institution and local regulations.

Quantitative Data
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The following table summarizes the inhibitory activity of a compound identified as ENPP3
Inhibitor 1.

Target IC50 Value Source

ENPP3 0.15 µM [2][3]

ENPP1 41.4 µM [2][3]

Note: The name "ENPP3 Inhibitor 1" may refer to different specific molecules from various

suppliers. The data above corresponds to the compound with CAS No. 2803505-90-8, as

identified by MedChemExpress.[1][3] Another compound, CAS No. 333413-02-8, is also

described as an ENPP3 inhibitor.[4] Always refer to the specific Safety Data Sheet for the exact

compound you are using.

ENPP3 Signaling Pathway
Ectonucleotide Pyrophosphatase/Phosphodiesterase 3 (ENPP3) is a membrane-bound

enzyme that plays a role in nucleotide metabolism. It primarily functions by hydrolyzing

extracellular adenosine triphosphate (ATP) to adenosine monophosphate (AMP) and

pyrophosphate (PPi). This activity modulates purinergic signaling, which is involved in various

physiological and pathological processes.
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Caption: Simplified diagram of the ENPP3 enzymatic reaction and its inhibition.

Experimental Workflow for Waste Disposal
The logical flow for ensuring the proper disposal of ENPP3 Inhibitor 1 is outlined below. This

workflow emphasizes adherence to institutional and regulatory guidelines.
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Caption: Logical workflow for the safe and compliant disposal of laboratory chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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